Cas no 2228579-88-0 (2-(2-bromo-5-chlorophenyl)-2-methyloxirane)

• Product Name: 2-(2-bromo-5-chlorophenyl)-2-methyloxirane
• CAS No: 2228579-88-0
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6547550
• PubChem ID: 165648871
• Update Time: 2025-06-08

2-(2-bromo-5-chlorophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)-2-methyloxirane
• 2228579-88-0
• EN300-1908963

• Inchi： 1S/C9H8BrClO/c1-9(5-12-9)7-4-6(11)2-3-8(7)10/h2-4H,5H2,1H3
• InChI Key： KWSUDLLKMPNOFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(C)CO1)Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-bromo-5-chlorophenyl)-2-methyloxirane

Comprehensive Overview of 2-(2-Bromo-5-chlorophenyl)-2-methyloxirane (CAS No. 2228579-88-0): Properties, Applications, and Industry Insights

2-(2-Bromo-5-chlorophenyl)-2-methyloxirane (CAS No. 2228579-88-0) is a specialized epoxide compound with a unique molecular structure featuring both bromo and chloro substituents on its aromatic ring. This compound has garnered significant attention in pharmaceutical intermediates and agrochemical synthesis due to its reactive oxirane ring, which serves as a versatile building block for further chemical modifications. Researchers and manufacturers are increasingly exploring its potential in high-value fine chemicals, particularly in the development of chiral catalysts and bioactive molecules.

The structural uniqueness of 2-(2-Bromo-5-chlorophenyl)-2-methyloxirane lies in its halogenated phenyl group, which enhances its reactivity in nucleophilic ring-opening reactions. This property makes it invaluable for constructing complex molecular architectures, a topic frequently searched in organic synthesis forums and patent databases. Recent studies highlight its role in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in drug discovery—a trending topic in AI-driven chemistry research.

From an industrial perspective, the compound’s stability under controlled conditions and compatibility with green chemistry principles have been widely discussed in sustainability-focused publications. As environmental regulations tighten, queries like "eco-friendly halogenated intermediates" and "green synthesis of epoxides" dominate search engines, positioning this compound as a candidate for solvent-free reactions and catalytic processes. Its low volatility and high purity further meet the stringent requirements of GMP-compliant production.

In the context of material science, 2-(2-Bromo-5-chlorophenyl)-2-methyloxirane has shown promise in polymer cross-linking applications, particularly for thermoset resins with enhanced thermal resistance. This aligns with current industry trends toward high-performance coatings and electronic encapsulation materials—areas where users frequently search for "halogen-containing epoxy modifiers." Its dual-functional reactivity (via both the oxirane and aryl halide moieties) enables tailored material properties, a feature highlighted in recent nanotechnology webinars.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently queried by quality control professionals. The presence of both bromine and chlorine atoms allows precise detection via isotopic pattern analysis, making it a case study subject in analytical chemistry courses. Safety data sheets emphasize proper handling to maintain its chemical integrity, though it remains non-classified under hazardous material regulations when stored appropriately.

Future research directions for CAS 2228579-88-0 may explore its catalytic asymmetric epoxidation potential or its incorporation into metal-organic frameworks (MOFs)—a hot topic in porous material research. With the rise of computational chemistry tools, molecular modeling studies could predict its behavior in multistep synthetic pathways, addressing common search queries like "in silico reaction optimization for halogenated epoxides." These advancements would further solidify its role in next-generation chemical manufacturing.